Cas no 2229003-55-6 (2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol)

• Product Name: 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol
• CAS No: 2229003-55-6
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6327045
• PubChem ID: 165644599
• Update Time: 2025-05-21

2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol
• EN300-1918509
• 2229003-55-6

• Inchi： 1S/C11H13BrO3/c1-11(2,13)7-5-8(12)10-9(6-7)14-3-4-15-10/h5-6,13H,3-4H2,1-2H3
• InChI Key： IVXCSVNHXWCZTA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OCCO2)C(C)(C)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol

Comprehensive Guide to 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol (CAS No. 2229003-55-6): Properties, Applications, and Market Insights

2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol (CAS No. 2229003-55-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated derivative of the benzodioxin family exhibits unique structural features, making it a valuable intermediate in synthetic chemistry. With the increasing demand for novel drug candidates and functional materials, understanding the properties and applications of this compound is crucial for researchers and industry professionals.

The molecular structure of 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol combines a benzodioxin core with a propan-2-ol side chain and a bromine substituent. This configuration imparts distinct electronic and steric properties, which are particularly relevant in medicinal chemistry. Recent studies highlight its potential as a building block for central nervous system (CNS) targeting molecules, aligning with current trends in neurological drug discovery. The compound's CAS No. 2229003-55-6 serves as a unique identifier in global chemical databases, facilitating precise research documentation.

From a synthetic perspective, 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol offers versatile reactivity. The bromine atom at the 8-position enables various cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are fundamental in modern pharmaceutical synthesis. Meanwhile, the hydroxyl group provides an additional handle for further functionalization, making this compound a flexible intermediate in multi-step syntheses. These characteristics have made it particularly valuable in the development of GPCR-targeting compounds, a hot topic in current drug discovery programs.

The thermal and chemical stability of CAS No. 2229003-55-6 has been a subject of recent investigations, especially in the context of green chemistry applications. Researchers are exploring its behavior under various conditions to optimize synthetic protocols that minimize environmental impact. This aligns with the growing industry focus on sustainable chemical processes, addressing one of the most pressing concerns in modern chemical manufacturing.

In the pharmaceutical sector, derivatives of 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol have shown promise in early-stage drug development. The benzodioxin scaffold is known for its bioavailability and metabolic stability, characteristics highly sought after in new drug candidates. Current research directions include its potential application in neurodegenerative disease treatments and psychiatric disorder medications, areas that have seen increased investment and public interest in recent years.

The analytical characterization of CAS No. 2229003-55-6 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods are crucial for quality control in both research and production settings. Recent advancements in analytical technology have enabled more precise determination of this compound's purity and structural integrity, meeting the stringent requirements of regulatory agencies for pharmaceutical intermediates.

Market analysis indicates growing demand for 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol, particularly in North America and Asia-Pacific regions. This trend correlates with the expansion of contract research organizations (CROs) and the increasing outsourcing of drug discovery activities. The compound's commercial availability has improved significantly, with several specialty chemical suppliers now offering it in research quantities, addressing the needs of academic and industrial laboratories.

Storage and handling recommendations for CAS No. 2229003-55-6 follow standard protocols for brominated aromatic compounds. Proper conditions include protection from light and moisture, with recommended storage temperatures typically ranging from 2-8°C for long-term preservation. These guidelines ensure the compound's stability and maintain its reactivity for subsequent synthetic transformations.

Future research directions for 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol may explore its potential in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development, two rapidly evolving areas in medicinal chemistry. The compound's unique structure could serve as a valuable component in these innovative therapeutic approaches, which are currently at the forefront of pharmaceutical research.

In conclusion, 2-(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol (CAS No. 2229003-55-6) represents an important chemical entity with diverse applications in modern chemistry and drug discovery. Its structural features, synthetic versatility, and potential therapeutic relevance make it a compound of continuing interest to researchers across multiple disciplines. As scientific understanding progresses and new applications emerge, this molecule is likely to maintain its significance in the chemical and pharmaceutical landscapes.